![molecular formula C21H16N4O B4855433 3-phenyl-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)acrylamide](/img/structure/B4855433.png)
3-phenyl-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)acrylamide
Overview
Description
3-phenyl-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)acrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as BTA-1 and has been found to possess a range of interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of BTA-1 is complex and not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and other proteins within cells. This can lead to a range of interesting biochemical and physiological effects, including alterations in cell signaling pathways and changes in gene expression.
Biochemical and Physiological Effects:
BTA-1 has been found to possess a range of interesting biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells and to induce apoptosis (programmed cell death) in these cells. It has also been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTA-1 in lab experiments is its versatility. It can be used in a wide range of different assays and experiments, and has been found to be effective in a variety of different systems. However, there are also some limitations associated with the use of BTA-1. For example, it can be difficult to obtain pure samples of the compound, and it may be toxic at high concentrations.
Future Directions
There are many potential future directions for research on BTA-1. Some of the most promising areas of research include its use in the development of new cancer therapies, as well as its potential applications in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of BTA-1 and to identify any potential side effects or limitations associated with its use.
Scientific Research Applications
BTA-1 has been extensively studied for its potential applications in scientific research. It has been found to possess a range of interesting biochemical and physiological effects that make it a valuable tool for researchers in a variety of fields. Some of the most promising applications of BTA-1 include its use in cancer research, as well as in the study of neurodegenerative diseases and other neurological disorders.
properties
IUPAC Name |
(Z)-3-phenyl-N-(2-phenylbenzotriazol-5-yl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O/c26-21(14-11-16-7-3-1-4-8-16)22-17-12-13-19-20(15-17)24-25(23-19)18-9-5-2-6-10-18/h1-15H,(H,22,26)/b14-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAZSKQWSITQNX-KAMYIIQDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C\C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-3-phenyl-N-(2-phenylbenzotriazol-5-yl)prop-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.